![molecular formula C9H6F3IN2O2 B284357 N-(4-iodophenyl)-N'-(trifluoroacetyl)urea](/img/structure/B284357.png)
N-(4-iodophenyl)-N'-(trifluoroacetyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-iodophenyl)-N'-(trifluoroacetyl)urea, also known as ITU, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. ITU is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 363.08 g/mol. In
Mechanism of Action
The mechanism of action of N-(4-iodophenyl)-N'-(trifluoroacetyl)urea is not fully understood. However, it has been proposed that this compound exerts its antitumor activity by inhibiting the activity of the enzyme thioredoxin reductase (TrxR). TrxR is an important enzyme that plays a role in regulating cellular redox balance. Inhibition of TrxR leads to an increase in reactive oxygen species (ROS) levels, which can induce apoptosis in cancer cells. This compound has also been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis in cancer cells by increasing ROS levels. This compound has also been found to inhibit the production of pro-inflammatory cytokines by inhibiting the activity of COX-2. In addition, this compound has been shown to exhibit antiviral activity against HIV-1 and herpes simplex virus.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-iodophenyl)-N'-(trifluoroacetyl)urea is its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. This compound has been shown to exhibit potent antitumor and anti-inflammatory activities in vitro. However, there are also some limitations associated with this compound. One of the main limitations is its solubility in aqueous solutions, which can make it difficult to administer in vivo. In addition, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Future Directions
There are several future directions for research on N-(4-iodophenyl)-N'-(trifluoroacetyl)urea. One area of interest is the development of more effective methods for the synthesis of this compound. Another area of interest is the investigation of the potential side effects of this compound and the development of strategies to mitigate these effects. In addition, more research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of cancer and inflammatory diseases.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound has been found to exhibit antitumor, anti-inflammatory, and antiviral activities. The synthesis of this compound involves the reaction between 4-iodoaniline and trifluoroacetyl isocyanate in the presence of a base. This compound has been shown to inhibit the activity of TrxR and COX-2, leading to an increase in ROS levels and a decrease in pro-inflammatory cytokine production. This compound has several advantages and limitations for lab experiments, and there are several future directions for research on this compound.
Synthesis Methods
The synthesis of N-(4-iodophenyl)-N'-(trifluoroacetyl)urea involves the reaction between 4-iodoaniline and trifluoroacetyl isocyanate in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform at room temperature. The resulting product is purified through recrystallization to obtain the final product.
Scientific Research Applications
N-(4-iodophenyl)-N'-(trifluoroacetyl)urea has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit antitumor, anti-inflammatory, and antiviral activities. This compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. It has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been shown to exhibit antiviral activity against HIV-1 and herpes simplex virus.
Properties
Molecular Formula |
C9H6F3IN2O2 |
---|---|
Molecular Weight |
358.06 g/mol |
IUPAC Name |
2,2,2-trifluoro-N-[(4-iodophenyl)carbamoyl]acetamide |
InChI |
InChI=1S/C9H6F3IN2O2/c10-9(11,12)7(16)15-8(17)14-6-3-1-5(13)2-4-6/h1-4H,(H2,14,15,16,17) |
InChI Key |
SBRVDRBRKYBORK-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1NC(=O)NC(=O)C(F)(F)F)I |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)NC(=O)C(F)(F)F)I |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.